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Compound of Interest

Compound Name: Perilloxin

Cat. No.: B150070

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Perilloxin, a naturally occurring
prenylated 3-benzoxepin derivative. The document details its origin, chemical properties,
biological activity, and the experimental methodologies used for its characterization. This guide
is intended for researchers, scientists, and professionals in the field of drug development who
are interested in natural product pharmacology and the exploration of novel anti-inflammatory
agents.

Introduction

Perilloxin is a natural compound isolated from the stems of Perilla frutescens var. acuta, a
plant with a long history of use in traditional Chinese medicine.[1] Structurally, it belongs to the
class of prenylated 3-benzoxepin derivatives.[1] The core of its biological activity, as identified
through bioassay-guided fractionation, is its inhibitory effect on cyclooxygenase-1 (COX-1), a
key enzyme in the inflammatory pathway.[1] This guide synthesizes the available scientific data
on Perilloxin, presenting it in a structured format for easy reference and application in a
research and development setting.

Chemical and Physical Properties

Perilloxin is characterized by a specific chemical structure and molecular formula. Along with
Perilloxin, a related compound, Dehydroperilloxin, was also isolated from the same plant
source.[1]
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Property Perilloxin Dehydroperilloxin

(-)-(R)-5-methoxy-2,3-

) ) 5-methoxyfuro[2,3-
Systematic Name dihydrofuro[2,3-g]

benzoxepin
[2]benzoxepin J P

Molecular Formula C16H1804 C16H1604

Stems of Perilla frutescens var.  Stems of Perilla frutescens var.
Natural Source

acuta acuta

Prenylated 3-benzoxepin Prenylated 3-benzoxepin
Compound Class T T

derivative derivative

Biological Activity: Cyclooxygenase-1 Inhibition

The primary reported biological activity of Perilloxin is the inhibition of cyclooxygenase-1
(COX-1). COX-1 is a constitutive enzyme that plays a role in various physiological processes,
including the production of prostaglandins which are mediators of inflammation. The inhibitory
potency of Perilloxin and its analogue, Dehydroperilloxin, was determined through in vitro

assays.
Compound Target ICso0 Value (M)
Perilloxin Cyclooxygenase-1 (COX-1) 23.2
Dehydroperilloxin Cyclooxygenase-1 (COX-1) 30.4

The inhibitory activity of these compounds suggests their potential as anti-inflammatory agents.

Experimental Protocols

Perilloxin was isolated from the dichloromethane extract of the stems of Perilla frutescens var.
acuta using a bioassay-guided fractionation approach. The process was monitored by an in
vitro cyclooxygenase-1 inhibition test. While the exact, detailed protocol for the isolation of
Perilloxin is not fully available, a general workflow can be inferred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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